BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Methyl Propionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl propionate, with a specific focus on its boiling point. The information is curated for
professionals in research, scientific, and drug development fields, presenting quantitative data
in a structured format, outlining experimental methodologies, and providing a visual
representation of a key experimental workflow.

Methyl propionate (also known as methyl propanoate) is an organic compound with the
chemical formula CH3CH2COOCHs.[1] It is a colorless liquid recognized by its characteristic
fruity, rum-like odor.[1][2] This ester finds application as a solvent for cellulose nitrate and
lacquers and serves as a raw material in the manufacturing of paints, varnishes, and other
chemicals, including methyl methacrylate.[1] Its aromatic properties also lead to its use in
fragrances and flavorings.[1][3]

Core Physical Properties

The physical characteristics of methyl propionate are crucial for its handling, application, and
safety in a laboratory and industrial setting. A summary of these properties is presented below.

Table 1: Key Physical Properties of Methyl Propionate
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Property Value Notes Source(s)

The temperature at
which the vapor
pressure of the liquid
- ) 79.7 °C to 80 °C at
Boiling Point equals the pressure [11[4115]
760 mmHg ] o
surrounding the liquid
and the liquid changes

into a vapor.

The temperature at
_ _ which a solid
Melting Point -88 °C to -87 °C o [11[5]16]
becomes a liquid at

atmospheric pressure.

The mass of a
_ 0.915 g/mL at 20-25 _
Density oc substance per unit [1][2][6]
volume.

The mass of one mole
Molar Mass 88.106 g-mol—1 [1]
of a substance.

The pressure exerted

by a vapor in
40 mmHg at 11 °C; 84  thermodynamic
Vapor Pressure o o [3114]
mmHg at 25 °C equilibrium with its

condensed phases at

a given temperature.

The lowest
temperature at which
) vapors of a volatile
Flash Point -2 °C (28 °F) ) o [1][5]
material will ignite,
when given an ignition

source.

The ability of a
Solubility in Water 72 g/L at 20 °C substance to dissolve [1]
in a solvent.
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A dimensionless
) 1.376 t0 1.3775 at 20 number that describes
Refractive Index ] [4115][6]
°C how fast light travels

through the material.

The density of a vapor
Vapor Density 3.03 (relative to air) in relation to that of [7]

air.

Experimental Protocols: Determination of Boiling
Point

The boiling point of a liquid is a fundamental physical property that is determined
experimentally. The following protocol outlines a standard laboratory method for the
determination of the boiling point of a substance like methyl propionate.

Objective: To determine the atmospheric boiling point of methyl propionate using the
distillation method.

Materials and Apparatus:

A sample of pure methyl propionate (=98%)

o Distillation flask

e Condenser

o Thermometer (calibrated)

¢ Heating mantle or water bath

 Boiling chips

e Receiving flask

e Clamps and stands
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Procedure:

o Apparatus Setup: Assemble the distillation apparatus in a fume hood. The distillation flask is
filled with a sample of methyl propionate and a few boiling chips to ensure smooth boiling.
The thermometer is positioned so that the top of the bulb is level with the bottom of the side
arm of the distillation flask. The condenser is connected to the distillation flask and a
receiving flask is placed at the outlet of the condenser.

o Heating: The distillation flask is gently heated. As the liquid is heated, the vapor pressure
increases.

e Boiling and Condensation: When the vapor pressure of the methyl propionate equals the
atmospheric pressure, the liquid begins to boil. The vapor rises, passes into the condenser,
where it is cooled by circulating water, and condenses back into a liquid.

o Temperature Reading: The temperature of the vapor is recorded from the thermometer. The
boiling point is the temperature at which the vapor and liquid are in equilibrium, and this is
indicated by a stable temperature reading on the thermometer as the liquid condenses.

» Data Collection: The temperature is recorded at regular intervals. The boiling point is the
constant temperature observed during the distillation of the pure liquid.

Safety Precautions: Methyl propionate is a highly flammable liquid and vapor.[8] The
experiment should be conducted in a well-ventilated area, away from open flames or sparks.
Appropriate personal protective equipment, including safety goggles and gloves, should be
worn.[9]

Workflow for Boiling Point Determination

The logical flow of the experimental determination of a boiling point can be visualized as
follows:
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Caption: Workflow for the experimental determination of boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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